Cas no 146987-99-7 (Zirconium,[2,2-bis[(2-propen-1-yloxy-kO)methyl]-1-butanolato-kO]tris(2-propenoato-kO)-)

• Product Name: Zirconium,[2,2-bis[(2-propen-1-yloxy-kO)methyl]-1-butanolato-kO]tris(2-propenoato-kO)-
• CAS No: 146987-99-7
• MF: C₂₁H₃₄O₉Zr
• MW: 521.713266849518
• CID: 216988
• PubChem ID: 73557288
• Update Time: 2025-04-19

Zirconium,[2,2-bis[(2-propen-1-yloxy-kO)methyl]-1-butanolato-kO]tris(2-propenoato-kO)- Chemical and Physical Properties

Names and Identifiers

• Zirconium,[2,2-bis[(2-propen-1-yloxy-kO)methyl]-1-butanolato-kO]tris(2-propenoato-kO)-
• Neopentyl diallyloxy triacryl zirconate
• [2,2-Bis[(2-propenyloxy)methyl]-1-butanolato-O,O',O'']tris(2-propenoato-O)zirconium
• Ezebond EB 1019
• Ken-React NZ 39
• NJ 39
• NZ 39
• Zirconium, 2,2-bis(2-propenyloxy-.kappa.O)methyl-1-butanolato-.kappa.Otris(2-propenoato-.kappa.O)-
• 146987-99-7
• 2,2-bis(prop-2-enoxymethyl)butan-1-ol;prop-2-enoic acid;zirconium
• Zirconium, [2,2-bis[(2-propenyloxy-.kappa.O)methyl]-1-butanolato-.kappa.O]tris(2-propenoato-.kappa.O)-

• Inchi： 1S/C12H22O3.3C3H4O2.Zr/c1-4-7-14-10-12(6-3,9-13)11-15-8-5-2;3*1-2-3(4)5;/h4-5,13H,1-2,6-11H2,3H3;3*2H,1H2,(H,4,5);
• InChI Key： PEROSZOEYZFJCB-UHFFFAOYSA-N
• SMILES： [Zr].OCC(COCC=C)(COCC=C)CC.OC(C=C)=O.OC(C=C)=O.OC(C=C)=O

Computed Properties

• Exact Mass: 520.124981g/mol
• Monoisotopic Mass: 520.124981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 13
• Complexity: 474
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151Ų